Cas no 7028-39-9 (Decanoic acid, 3,5,7-trioxo-)

Decanoic acid, 3,5,7-trioxo- structure
Decanoic acid, 3,5,7-trioxo- structure
Product Name:Decanoic acid, 3,5,7-trioxo-
CAS No:7028-39-9
MF:C10H14O5
MW:214.215163707733
CID:547486
PubChem ID:71404986
Update Time:2025-04-19

Decanoic acid, 3,5,7-trioxo- Chemical and Physical Properties

Names and Identifiers

    • Decanoic acid, 3,5,7-trioxo-
    • 3,5,7-trioxodecanoic acid
    • SCHEMBL22750315
    • DTXSID40825794
    • 7028-39-9
    • Inchi: 1S/C10H14O5/c1-2-3-7(11)4-8(12)5-9(13)6-10(14)15/h2-6H2,1H3,(H,14,15)
    • InChI Key: YHIPJWOFEPJIGL-UHFFFAOYSA-N
    • SMILES: O=C(CC(CC(CC(=O)O)=O)=O)CCC

Computed Properties

  • Exact Mass: 214.08412
  • Monoisotopic Mass: 214.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 88.5Ų

Experimental Properties

  • PSA: 88.51
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